Cas no 203806-03-5 (ISOVALERYL-L-CARNITINE-(N,N,N-TRIMETHYL-D9))

• Product Name: ISOVALERYL-L-CARNITINE-(N,N,N-TRIMETHYL-D9)
• CAS No: 203806-03-5
• MF: C₁₂H₂₃NO₄
• MW: 245.315324068069
• CID: 5211984
• Update Time: 2025-10-24

ISOVALERYL-L-CARNITINE-(N,N,N-TRIMETHYL-D9) Chemical and Physical Properties

Names and Identifiers

• ISOVALERYL-L-CARNITINE-(N,N,N-TRIMETHYL-D9)

• Inchi： 1S/C12H23NO4/c1-9(2)6-12(16)17-10(7-11(14)15)8-13(3,4)5/h9-10H,6-8H2,1-5H3/t10-/m1/s1
• InChI Key： IGQBPDJNUXPEMT-SNVBAGLBSA-N
• SMILES： [C@@H](CC(=O)[O-])(C[N+](C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])OC(=O)CC(C)C

Additional information on ISOVALERYL-L-CARNITINE-(N,N,N-TRIMETHYL-D9)

Comprehensive Overview of ISOVALERYL-L-CARNITINE-(N,N,N-TRIMETHYL-D9) (CAS No. 203806-03-5): Applications and Research Insights

ISOVALERYL-L-CARNITINE-(N,N,N-TRIMETHYL-D9), identified by its CAS number 203806-03-5, is a deuterium-labeled derivative of L-carnitine, a naturally occurring amino acid derivative. This compound has garnered significant attention in biomedical research, particularly in metabolic studies and tracer applications. The incorporation of nine deuterium atoms (D9) into the trimethyl groups enhances its utility in stable isotope labeling, making it invaluable for mass spectrometry (MS) and nuclear magnetic resonance (NMR) studies. Researchers leverage this compound to investigate mitochondrial fatty acid oxidation, a critical pathway in energy metabolism, which aligns with the growing public interest in personalized nutrition and metabolic health optimization.

The unique structure of ISOVALERYL-L-CARNITINE-(N,N,N-TRIMETHYL-D9) combines an isovaleryl moiety with L-carnitine, enabling its role as a biomarker for disorders like isovaleric acidemia. This connection resonates with current trends in rare disease diagnostics and newborn screening, topics frequently searched in medical forums. Its deuterated form minimizes interference in analytical assays, addressing the demand for high-precision quantification in clinical research and pharmacokinetic studies. As the scientific community prioritizes reproducible data, this compound’s stability under experimental conditions positions it as a gold standard for isotope dilution techniques.

Beyond academia, ISOVALERYL-L-CARNITINE-(N,N,N-TRIMETHYL-D9) intersects with the sports nutrition industry, where L-carnitine derivatives are marketed for energy enhancement and exercise recovery. While the deuterated variant is primarily research-oriented, its non-labeled counterpart is often discussed in fitness supplements—a hot topic in consumer health searches. This duality underscores the compound’s versatility, bridging basic science and applied health sciences. Notably, its use in metabolomics aligns with the rise of gut microbiome research, another trending area in precision medicine.

From a technical perspective, the synthesis of CAS 203806-03-5 involves deuterium exchange reactions, a process refined to achieve >98% isotopic purity—a benchmark for isotope-labeled standards. This level of purity is critical for LC-MS/MS applications, a technique dominating biomarker validation workflows. The compound’s solubility in water and organic solvents further expands its compatibility with diverse chromatographic methods, catering to the multi-omics approach favored in contemporary research.

Ethical considerations are paramount when discussing deuterated compounds. Unlike radioactive tracers, ISOVALERYL-L-CARNITINE-(N,N,N-TRIMETHYL-D9) poses no radiological hazards, making it safer for human metabolic studies. This advantage aligns with the 3Rs principle (Replacement, Reduction, Refinement) in animal research, a frequent query in ethical pharmacology discussions. Furthermore, its application in inborn errors of metabolism (IEM) research supports the development of non-invasive diagnostic tools, a priority in pediatric healthcare.

In summary, ISOVALERYL-L-CARNITINE-(N,N,N-TRIMETHYL-D9) (203806-03-5) exemplifies the synergy between chemical innovation and biomedical demand. Its relevance spans academic research, clinical diagnostics, and nutraceutical exploration, reflecting broader societal shifts toward preventive healthcare and data-driven wellness. As omics technologies advance, this compound will likely remain pivotal in unraveling metabolic complexities, offering answers to today’s most pressing health and performance questions.